Cas no 338410-68-7 (N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide)

N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide is a benzodiazole-derived sulfonamide compound characterized by its unique structural features, including a benzyl-substituted diazole core and a methanesulfonamide functional group. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its modifiable scaffold, which may influence biological activity. The presence of dimethyl and benzyl substituents enhances steric and electronic properties, potentially improving selectivity and binding affinity in target interactions. Its methanesulfonamide moiety further contributes to solubility and metabolic stability, making it a candidate for drug discovery applications. The compound's synthetic versatility allows for further derivatization, supporting its use in structure-activity relationship studies.
N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide structure
338410-68-7 structure
Product Name:N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide
CAS No:338410-68-7
MF:C17H19N3O2S
MW:329.416662454605
CID:5712497
PubChem ID:1474155
Update Time:2025-05-20

N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-benzyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)methanesulfonamide
    • CHEMBL1393707
    • AKOS005087976
    • N-(1-benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide
    • SCHEMBL13559824
    • N-(1-benzyl-5,6-dimethylbenzimidazol-4-yl)methanesulfonamide
    • Oprea1_491252
    • 338410-68-7
    • 3J-329S
    • SMR000168544
    • HMS2358D19
    • MLS000328038
    • Methanesulfonamide, N-[5,6-dimethyl-1-(phenylmethyl)-1H-benzimidazol-4-yl]-
    • N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide
    • Inchi: 1S/C17H19N3O2S/c1-12-9-15-17(16(13(12)2)19-23(3,21)22)18-11-20(15)10-14-7-5-4-6-8-14/h4-9,11,19H,10H2,1-3H3
    • InChI Key: RHYYIIBUXGVRNI-UHFFFAOYSA-N
    • SMILES: S(C)(NC1=C(C)C(C)=CC2=C1N=CN2CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 329.11979803g/mol
  • Monoisotopic Mass: 329.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.4Ų

N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661984-1mg
N-(1-benzyl-5,6-dimethyl-1H-benzo[d]imidazol-4-yl)methanesulfonamide
338410-68-7 98%
1mg
¥499.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661984-2mg
N-(1-benzyl-5,6-dimethyl-1H-benzo[d]imidazol-4-yl)methanesulfonamide
338410-68-7 98%
2mg
¥536.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661984-5mg
N-(1-benzyl-5,6-dimethyl-1H-benzo[d]imidazol-4-yl)methanesulfonamide
338410-68-7 98%
5mg
¥573.00 2024-05-18

Additional information on N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide

N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide: A Comprehensive Overview

The compound N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide (CAS No. 338410-68-7) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds known for their unique electronic properties and versatile applications. The benzodiazole core of this molecule is further substituted with a benzyl group, methyl groups, and a methanesulfonamide moiety, making it a complex yet intriguing structure for scientific exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. The methanesulfonamide group attached to the benzodiazole ring is particularly noteworthy, as it confers unique physicochemical properties that enhance the compound's stability and bioavailability.

One of the most promising applications of N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide lies in its potential as a lead compound in drug development. Studies have shown that benzodiazole derivatives exhibit significant anti-inflammatory, antioxidant, and anticancer activities. The presence of the benzyl group and methyl substituents in this compound further modulates its pharmacokinetic properties, making it a strong candidate for therapeutic interventions. Researchers are actively exploring its ability to inhibit key enzymes involved in inflammatory pathways, which could pave the way for novel treatments for chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has garnered attention in materials science due to its electronic properties. The benzodiazole core is known to exhibit strong fluorescence under UV light, a property that can be harnessed in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Recent studies have demonstrated that the substitution pattern on the benzodiazole ring significantly influences its fluorescence quantum yield and stability under harsh conditions. This makes N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide a valuable component in the design of next-generation optoelectronic devices.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and structural integrity. Key steps include the formation of the benzodiazole ring through condensation reactions, followed by selective substitution at specific positions on the ring. The introduction of the methanesulfonamide group is particularly challenging due to its sensitivity to certain reaction conditions; however, recent breakthroughs in catalytic methods have simplified this process significantly.

From an environmental perspective, understanding the degradation pathways of N-(1-Benzyl-5,6-dimethyl-1H-1,3-benzodiazol-4-yl)methanesulfonamide is crucial for assessing its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is essential for developing sustainable manufacturing processes and ensuring minimal environmental footprint during large-scale production.

In conclusion, N-(1-Benzyl

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent